Cas no 2060039-07-6 (2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile)

• Product Name: 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile
• CAS No: 2060039-07-6
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD30499324
• CID: 5212544
• PubChem ID: 125454473
• Update Time: 2025-06-15

2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 4-[(2-methoxyethyl)amino]-2'-methyl-
• 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile

• MDL： MFCD30499324
• Inchi： 1S/C17H18N2O/c1-13-5-3-4-6-16(13)14-7-8-17(15(11-14)12-18)19-9-10-20-2/h3-8,11,19H,9-10H2,1-2H3
• InChI Key： UEDJFPVNDLJBTG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C)=CC=C(NCCOC)C(C#N)=C1

Additional information on 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile

Comprehensive Overview of 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile (CAS No. 2060039-07-6)

2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile (CAS No. 2060039-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the benzonitrile class, which is known for its versatility in synthetic chemistry. The presence of both methoxyethyl and methylphenyl substituents enhances its potential as a building block for more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for benzonitrile derivatives has surged, driven by their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in compounds like 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile due to their ability to interact with biological targets, such as enzymes and receptors, making them valuable in the design of small-molecule inhibitors. This aligns with current trends in precision medicine, where tailored chemical entities are sought to address unmet medical needs.

The synthesis of CAS No. 2060039-07-6 involves multi-step organic reactions, often starting from readily available precursors like 2-methylbenzonitrile and 2-methoxyethylamine. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's scalability and cost-effectiveness. Given the growing emphasis on green chemistry, efforts are also underway to develop eco-friendly protocols for producing such derivatives, minimizing waste and energy consumption.

From a commercial perspective, 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its applications extend to crop protection formulations, where benzonitrile derivatives are explored for their pesticidal and herbicidal properties. This ties into broader discussions about sustainable agriculture and the need for safer, more efficient agrochemicals.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for research and industrial use. The compound's stability under various conditions is another area of investigation, as it influences storage and handling protocols.

Looking ahead, the potential of CAS No. 2060039-07-6 in drug discovery pipelines remains promising. Its molecular framework offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. As the pharmaceutical industry continues to explore targeted therapies, compounds like this will play a pivotal role in addressing complex diseases.

In summary, 2-(2-methoxyethyl)amino-5-(2-methylphenyl)benzonitrile represents a compelling example of how tailored organic compounds can drive innovation across multiple scientific disciplines. Its relevance to contemporary research themes—such as green synthesis, precision medicine, and sustainable agriculture—underscores its importance in both academic and industrial settings.